2-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide

• IUPAC Name: 2-(methanesulfonamido)-N-[(4-morpholin-4-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C19H23N3O4S/c1-27(24,25)21-18-5-3-2-4-17(18)19(23)20-14-15-6-8-16(9-7-15)22-10-12-26-13-11-22/h2-9,21H,10-14H2,1H3,(H,20,23)
• InChI Key: KEXHIXYWXCPIQZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

2-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MMB or MMB-2201 and is a synthetic cannabinoid that acts as an agonist for the CB1 and CB2 receptors. The purpose of

Mechanism of Action

MMB-2201 acts as an agonist for the CB1 and CB2 receptors, which are G protein-coupled receptors. Upon binding to these receptors, MMB-2201 can activate various intracellular signaling pathways, leading to the modulation of various physiological processes. The exact mechanism of action of MMB-2201 is still being studied, but it is believed to involve the activation of the endocannabinoid system.
Biochemical and Physiological Effects
MMB-2201 has been shown to have various biochemical and physiological effects. It can modulate the activity of the endocannabinoid system, leading to changes in appetite, pain sensation, mood, and immune response. MMB-2201 has also been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-2201 in lab experiments is that it can modulate the activity of the endocannabinoid system, which is involved in various physiological processes. This makes it a useful tool for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using MMB-2201 is that it is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids.

Future Directions

There are several future directions for the study of MMB-2201. One direction is to study the long-term effects of MMB-2201 on the endocannabinoid system and its potential therapeutic applications. Another direction is to study the structure-activity relationship of MMB-2201 and other synthetic cannabinoids to develop more potent and selective compounds. Finally, there is a need to study the potential adverse effects of MMB-2201 and other synthetic cannabinoids to ensure their safe use in scientific research.

Scientific Research Applications

MMB-2201 has been widely used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes such as appetite, pain sensation, mood, and immune response. MMB-2201 acts as an agonist for the CB1 and CB2 receptors, which are part of the endocannabinoid system, and can modulate the activity of this system.